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Introduction
Spiraeoside, a flavonoid glycoside also known as quercetin-4'-O-β-D-glucopyranoside, has

garnered significant interest in the scientific community for its potential therapeutic properties.

As a derivative of quercetin, it exhibits a range of biological activities, including antioxidant,

anti-inflammatory, and anticancer effects. This technical guide provides an in-depth overview of

the primary natural sources of Spiraeoside and a detailed examination of the various methods

employed for its extraction and quantification. The information presented herein is intended to

serve as a valuable resource for researchers and professionals involved in natural product

chemistry, pharmacology, and drug development.

Natural Sources of Spiraeoside
Spiraeoside is predominantly found in two key plant species: meadowsweet (Filipendula

ulmaria) and the common onion (Allium cepa), particularly in its outer layers.

Meadowsweet (Filipendula ulmaria): The flowers of the meadowsweet plant are a primary

and well-documented source of Spiraeoside.[1][2] This perennial herb, belonging to the

Rosaceae family, has a history of use in traditional medicine.

Onion (Allium cepa): The outer, dry scales of the garden onion, especially the red varieties,

are a rich and readily available source of Spiraeoside.[1][2] The concentration of flavonoids,
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including Spiraeoside, is significantly higher in the skin than in the edible bulb. This makes

onion skin, often considered an agricultural waste product, a valuable raw material for the

extraction of this bioactive compound.

Spiraeoside has also been reported in other plants, such as Spiraea salicifolia.

Extraction Methodologies
A variety of extraction techniques have been developed and optimized to isolate Spiraeoside
from its natural sources. The choice of method depends on factors such as the desired yield,

purity, cost-effectiveness, and environmental impact.

Conventional Solvent Extraction
Conventional solvent extraction remains a widely used method for obtaining Spiraeoside. The

selection of the solvent is critical and significantly influences the extraction efficiency.

Experimental Protocol: Solvent Extraction from Red Onion Skin Waste (ROSW)

Sample Preparation: Red onion skin waste is collected, air-dried, and ground into a fine

powder to increase the surface area for extraction.

Extraction: A known weight of the powdered ROSW is macerated with a selected solvent

(e.g., water, methanol, or ethanol) at a specific solid-to-liquid ratio. The mixture is then

agitated for a defined period at a controlled temperature.

Filtration and Concentration: The resulting mixture is filtered to separate the solid residue

from the liquid extract. The filtrate is then concentrated under reduced pressure using a

rotary evaporator to remove the solvent.

Purification (Optional): The crude extract can be further purified using chromatographic

techniques, such as column chromatography, to isolate Spiraeoside.

Quantification: The amount of Spiraeoside in the extract is determined using analytical

techniques like High-Performance Liquid Chromatography (HPLC).[3]

Ultrasound-Assisted Extraction (UAE)
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Ultrasound-assisted extraction utilizes high-frequency sound waves to create cavitation

bubbles in the solvent. The collapse of these bubbles near the plant material disrupts cell walls,

enhancing solvent penetration and mass transfer, which leads to higher extraction yields in

shorter times.

Experimental Protocol: Ultrasound-Assisted Extraction from Onion Bulbs

Sample Preparation: Fresh or dried onion bulbs are homogenized or powdered.

Extraction: The sample is mixed with an optimized solvent system (e.g., 53% methanol in

water at pH 2.6) in a vessel.

Sonication: The mixture is subjected to ultrasonication using a probe or bath sonicator. Key

parameters such as sonication time, amplitude, temperature, and cycle are optimized to

maximize the yield of phenolic compounds, including Spiraeoside. For instance, optimal

conditions for total phenolic compounds from red onion have been reported as 53%

methanol, pH 2.6, 60°C, 30.1% amplitude, and a 0.43 s cycle.

Post-Extraction Processing: Following sonication, the extract is filtered and concentrated as

described in the conventional solvent extraction protocol.

Microwave-Assisted Extraction (MAE)
Microwave-assisted extraction employs microwave energy to heat the solvent and the moisture

within the plant material. This rapid, localized heating creates pressure that ruptures the plant

cell walls, facilitating the release of bioactive compounds into the solvent. MAE is known for its

high efficiency, reduced solvent consumption, and shorter extraction times.

Sequential Microwave/Ultrasound-Assisted Extraction
(SMUAE)
This hybrid technique combines the benefits of both MAE and UAE. Typically, the plant material

is first subjected to a short period of microwave irradiation, followed by ultrasound treatment.

This sequential approach has been shown to be more effective than either method alone for

extracting flavonoids from red onion skin.
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Experimental Protocol: Sequential Microwave/Ultrasound-Assisted Extraction from Red Onion

Skin

Sample Preparation: Dried red onion skin is ground to a specific particle size.

Microwave Pre-treatment: The powdered sample is mixed with the extraction solvent (e.g.,

70% ethanol) and subjected to microwave irradiation for a short duration (e.g., 60 seconds).

Ultrasonic Extraction: The microwave-treated mixture is then immediately transferred to an

ultrasonic bath or treated with an ultrasonic probe for a specified time and temperature (e.g.,

15 minutes at 70°C).

Final Processing: The extract is filtered, concentrated, and analyzed as in other methods.

Supercritical Fluid Extraction (SFE)
Supercritical fluid extraction is a green technology that utilizes a supercritical fluid, most

commonly carbon dioxide (CO₂), as the extraction solvent. By manipulating temperature and

pressure, the solvating power of the supercritical fluid can be precisely controlled. The addition

of a co-solvent, such as ethanol, can enhance the extraction of more polar compounds like

Spiraeoside.

Experimental Protocol: Supercritical CO₂ Extraction from Onion Skin

Sample Preparation: Dried and ground onion skin is packed into an extraction vessel.

Extraction: Supercritical CO₂, often mixed with a co-solvent like ethanol, is passed through

the extraction vessel at a controlled temperature and pressure (e.g., 40-50°C and 20-30

MPa).

Separation: The extracted compounds are separated from the supercritical fluid by reducing

the pressure, which causes the CO₂ to return to its gaseous state, leaving behind the extract.

Collection: The Spiraeoside-rich extract is collected from the separator.

Quantitative Data on Extraction Yields
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The yield of Spiraeoside is highly dependent on the natural source, the extraction method, and

the specific parameters used. The following table summarizes quantitative data from various

studies.

Natural
Source

Extraction
Method

Solvent
Key
Parameters

Spiraeoside
Yield

Reference

Red Onion

Skin Waste

Solvent

Extraction
Water Not specified 12.2 mg/g [3]

Red Onion

Skin Waste

Solvent

Extraction
Methanol Not specified 27.6 mg/g [3]

Red Onion

Skin Waste

Solvent

Extraction
Ethanol Not specified 32.5 mg/g [3]

Red Onion

Skin

Sequential

Microwave/Ul

trasound-

Assisted

Extraction

70% Ethanol

60s

microwave,

15 min

ultrasound at

70°C

Quercetin

yield: 10.32%

(Note:

Spiraeoside

is a quercetin

glycoside)

Onion Skin

Subcritical

Water

Extraction

Water
145°C, 50

bar, 50 min

7.5 ± 0.2

mg/g

Signaling Pathways Involving Spiraeoside
Spiraeoside has been shown to modulate several key signaling pathways, which underlies its

potential therapeutic effects.

PI3K/Akt/Nrf2 Pathway: Spiraeoside can activate the PI3K/Akt/Nrf2 signaling pathway,

which plays a crucial role in protecting cells from oxidative stress and apoptosis.

Apoptosis Induction: Spiraeoside has been demonstrated to induce apoptosis (programmed

cell death) in cancer cells by activating caspase-9 and caspase-3.[3]
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Anti-allergic Response: It has been reported to suppress mast cell activation and IgE-

mediated allergic reactions by inhibiting the phospholipase C-γ-mediated signaling pathway.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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